Cas no 35338-02-4 (3-chloro-4-hydroxy-5-methylbenzene-1-sulfonyl chloride)

3-Chloro-4-hydroxy-5-methylbenzene-1-sulfonyl chloride is a versatile sulfonylating agent used in organic synthesis and pharmaceutical intermediates. Its reactive sulfonyl chloride group enables efficient derivatization, making it valuable for constructing sulfonamides, sulfonate esters, and other functionalized aromatic compounds. The presence of chloro, hydroxy, and methyl substituents on the benzene ring offers regioselective modification opportunities, enhancing its utility in targeted molecular design. This compound is particularly suitable for applications requiring precise electrophilic sulfonylation under controlled conditions. High purity grades ensure consistent reactivity, while its stability under standard storage conditions facilitates handling in laboratory and industrial settings. Its structural features make it a useful building block for agrochemicals, dyes, and specialty chemicals.

3-chloro-4-hydroxy-5-methylbenzene-1-sulfonyl chloride structure

35338-02-4 structure

Product Name:3-chloro-4-hydroxy-5-methylbenzene-1-sulfonyl chloride

CAS No:35338-02-4

MF:C₇H₆Cl₂O₃S

MW:241.091739177704

CID:3947838

Update Time:2026-04-17

3-chloro-4-hydroxy-5-methylbenzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

- Benzenesulfonyl chloride, 3-chloro-4-hydroxy-5-methyl-
- 3-chloro-4-hydroxy-5-methylbenzene-1-sulfonyl chloride

3-chloro-4-hydroxy-5-methylbenzene-1-sulfonyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	BBV-38365799-1.0g	3-chloro-4-hydroxy-5-methylbenzene-1-sulfonyl chloride	35338-02-4	95%	1.0g	$1101.0	2023-02-02
Enamine	BBV-38365799-2.5g	3-chloro-4-hydroxy-5-methylbenzene-1-sulfonyl chloride	35338-02-4	95%	2.5g	$2280.0	2023-10-28
Enamine	BBV-38365799-5.0g	3-chloro-4-hydroxy-5-methylbenzene-1-sulfonyl chloride	35338-02-4	95%	5.0g	$2890.0	2023-02-02
Enamine	BBV-38365799-10.0g	3-chloro-4-hydroxy-5-methylbenzene-1-sulfonyl chloride	35338-02-4	95%	10.0g	$3633.0	2023-02-02
Enamine	BBV-38365799-1g	3-chloro-4-hydroxy-5-methylbenzene-1-sulfonyl chloride	35338-02-4	95%	1g	$1101.0	2023-10-28
Enamine	BBV-38365799-5g	3-chloro-4-hydroxy-5-methylbenzene-1-sulfonyl chloride	35338-02-4	95%	5g	$2890.0	2023-10-28
Enamine	BBV-38365799-10g	3-chloro-4-hydroxy-5-methylbenzene-1-sulfonyl chloride	35338-02-4	95%	10g	$3633.0	2023-10-28